rac-(2R,6S)-2,6-dimethyl-1-(2,2,2-trifluoroethyl)piperazine

• CAS RN: 2096501-19-6
• Molecular Formula: C8H15F3N2
• Molecular Weight: 196.2

Description

Rac-(2R,6S)-2,6-dimethyl-1-(2,2,2-trifluoroethyl)piperazine (also known as “DMTP”) is an organofluorine compound with a variety of applications in scientific research. It is a useful reagent for synthesizing other compounds and for carrying out a variety of chemical reactions. DMTP has recently been studied for its potential applications in biochemical and physiological research, and its various effects on laboratory experiments.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for rac-(2R,6S)-2,6-dimethyl-1-(2,2,2-trifluoroethyl)piperazine involves the reaction of 2,6-dimethylpiperazine with 2,2,2-trifluoroethyl bromide in the presence of a base to form the desired compound.

Starting Materials
2,6-dimethylpiperazine, 2,2,2-trifluoroethyl bromide, Base (e.g. potassium carbonate)

Reaction
Add 2,6-dimethylpiperazine to a reaction flask, Add 2,2,2-trifluoroethyl bromide to the reaction flask, Add base to the reaction flask, Heat the reaction mixture to a suitable temperature and stir for a specific time period, Cool the reaction mixture and extract the desired compound using a suitable solvent, Purify the compound using techniques such as column chromatography or recrystallization

Scientific Research Applications

DMTP has a variety of applications in scientific research. It is a useful reagent for synthesizing other compounds and for carrying out a variety of chemical reactions. It is also used as a catalyst in organic synthesis and as a starting material for the synthesis of other organofluorine compounds. DMTP has also been studied for its potential applications in biochemical and physiological research.

Mechanism Of Action

The mechanism of action of DMTP is not yet fully understood. It is believed that the organofluorine compound binds to certain proteins and enzymes in the body, which then alters their activity. This in turn can lead to changes in biochemical and physiological processes in the body.

Biochemical And Physiological Effects

DMTP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can lead to changes in biochemical and physiological processes in the body. It has also been shown to increase the permeability of cell membranes, which can lead to changes in the uptake of certain molecules by cells.

Advantages And Limitations For Lab Experiments

The use of DMTP in laboratory experiments has a number of advantages and limitations. One advantage is that it is a relatively inexpensive reagent, which makes it cost-effective for use in research. Another advantage is that it is relatively non-toxic, which makes it safe for use in laboratory experiments. The main limitation of DMTP is that it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research into the use of DMTP in biochemical and physiological research. One potential direction is to further investigate the mechanism of action of DMTP and how it binds to certain proteins and enzymes in the body. Another potential direction is to further investigate the biochemical and physiological effects of DMTP, such as its effects on cell membrane permeability and uptake of molecules by cells. A third potential direction is to develop new methods for synthesizing DMTP, which could potentially reduce the cost and increase the efficiency of its use in laboratory experiments.